Cas no 51486-55-6 (4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane)

4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane structure
51486-55-6 structure
Product Name:4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
CAS No:51486-55-6
MF:C7H13O3P
MW:176.150083303452
CID:1571236
PubChem ID:40030
Update Time:2025-04-21

4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
    • 4-Isopropyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
    • 4-propan-2-yl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
    • 1,3-PROPANEDIOL, 2-(HYDROXYMETHYL)-2-ISOPROPYL-, CYCLIC PHOSPHITE (1:1)
    • 4-Isopropyl-1,2,6,7-phosphatrioxabicyclo[2.2.2]octane
    • 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-(1-methylethyl)-
    • JKKXVCKZMHGQLJ-UHFFFAOYSA-N
    • BRN 5328339
    • 4-Isopropyl-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane
    • SCHEMBL10601467
    • 51486-55-6
    • DTXSID20199465
    • Inchi: 1S/C7H13O3P/c1-6(2)7-3-8-11(9-4-7)10-5-7/h6H,3-5H2,1-2H3
    • InChI Key: JKKXVCKZMHGQLJ-UHFFFAOYSA-N
    • SMILES: P12OCC(CO1)(CO2)C(C)C

Computed Properties

  • Exact Mass: 176.06029
  • Monoisotopic Mass: 176.060231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 1.1

Experimental Properties

  • Boiling Point: 164.8°C at 760 mmHg
  • Flash Point: 58°C
  • PSA: 27.69
  • LogP: 1.93270
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